Cas no 1977-72-6 (5-Fluoro-1H-benzimidazole)

• Product Name: 5-Fluoro-1H-benzimidazole
• CAS No: 1977-72-6
• MF: C₇H₅FN₂
• MW: 136.126404523849
• MDL: MFCD00792438
• CID: 208444
• PubChem ID: 235698
• Update Time: 2025-07-15

5-Fluoro-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-1H-benzo[d]imidazole
• 1H-Benzimidazole,6-fluoro-
• 5-FLUORO-1H-BENZIMIDAZOLE
• 6-fluoro-1H-Benzimidazole
• 5-fluoro-1H-1,3-benzodiazole
• 5-fluoro-1H-benzoimidazole
• 5-Fluorobenzimidazole
• NSC 37361
• 1H-BENZIMIDAZOLE, 5-FLUORO-
• 1H-Benzimidazole,5-fluoro-(9CI)
• 1H-Benzimidazole, 6-fluoro-
• 6-fluoro-1H-benzo[d]imidazole
• ZDSUKNAKOLBIPX-UHFFFAOYSA-N
• NSC37361
• 6-fluorobenzimidazole
• PubChem6519
• 6-Fluoro1H-benzimidazole
• 6-fluoro-1H-benzimidazol
• 6-FLUORO-1H
• F17238
• AKOS006228080
• 5-Fluoro-1H-benzimidazole, AldrichCPR
• SY113296
• BDBM50404887
• 1977-72-6
• CHEMBL171283
• MFCD00792438
• SCHEMBL903276
• NSC-37361
• 6-FLUORO-1H-BENZOIMIDAZOLE
• DTXSID10284470
• AB07100
• 5-FLUORO-3H-1,3-BENZODIAZOLE
• EN300-174276
• AMY4807
• W-206454
• TS-01746
• A18399
• CS-W005827
• FT-0633947
• 1H-1,3-Benzimidazole, 5-fluoro-
• AKOS009158665
• 5-Fluoro-1h-benzimidazole;5-Fluoro-1H-benzo[d]imidazole
• 5-Fluoro-1-H-benzimidazole
• DB-044964
• ALBB-028794
• benzimidazole, 5(6)-fluoro-
• 5-Fluoro-1H-benzimidazole

• MDL： MFCD00792438
• Inchi： 1S/C7H5FN2/c8-5-1-2-6-7(3-5)10-4-9-6/h1-4H,(H,9,10)
• InChI Key： ZDSUKNAKOLBIPX-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)NC=N2

Computed Properties

• Exact Mass: 136.04400
• Monoisotopic Mass: 136.043676
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 28.7

Experimental Properties

• Density: 1.370±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 132 ºC
• Boiling Point: 363.8°C at 760 mmHg
• Flash Point: 173.8°C
• Refractive Index: 1.658
• Solubility: Very slightly soluble (0.78 g/l) (25 º C),
• PSA: 28.68000
• LogP: 1.70200

5-Fluoro-1H-benzimidazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature